Cas no 2734772-83-7 (Ethyl 3-isopropyl-5-(methylthio)benzoate)

• Product Name: Ethyl 3-isopropyl-5-(methylthio)benzoate
• CAS No: 2734772-83-7
• MF: C₁₃H₁₈O₂S
• MW: 238.35
• CID: 5079920
• Update Time: 2025-05-21

Ethyl 3-isopropyl-5-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-isopropyl-5-(methylthio)benzoate

• Inchi： 1S/C13H18O2S/c1-5-15-13(14)11-6-10(9(2)3)7-12(8-11)16-4/h6-9H,5H2,1-4H3
• InChI Key： IYQIESZXHXUVTF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=C(C=1)C(C)C)SC)=O

Additional information on Ethyl 3-isopropyl-5-(methylthio)benzoate

Comprehensive Overview of Ethyl 3-isopropyl-5-(methylthio)benzoate (CAS No. 2734772-83-7)

Ethyl 3-isopropyl-5-(methylthio)benzoate (CAS No. 2734772-83-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fragrance industries. This ester derivative, characterized by its unique isopropyl and methylthio functional groups, offers a versatile platform for synthetic applications. Its molecular structure, combining aromatic and aliphatic components, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential due to its stability, reactivity, and compatibility with various chemical processes.

The compound's benzoate backbone is a key feature that contributes to its widespread utility. Ethyl 3-isopropyl-5-(methylthio)benzoate is often utilized in the development of flavor and fragrance formulations, where its subtle yet distinct aromatic profile enhances product appeal. Additionally, its role in pharmaceutical intermediates has been highlighted in recent studies, particularly in the design of novel therapeutic agents. The methylthio group, in particular, is known to influence the compound's bioavailability and metabolic stability, making it a focal point for drug discovery efforts.

In the context of green chemistry and sustainable practices, Ethyl 3-isopropyl-5-(methylthio)benzoate has been evaluated for its environmental impact. With growing consumer demand for eco-friendly products, researchers are investigating its biodegradability and toxicity profile. Preliminary findings suggest that the compound exhibits favorable characteristics, aligning with the principles of sustainable synthesis. This has led to increased interest from manufacturers seeking to reduce their carbon footprint while maintaining high-performance standards.

Another area of interest is the compound's potential in agrochemical applications. The isopropyl and methylthio moieties contribute to its pesticidal and herbicidal properties, making it a candidate for next-generation crop protection solutions. As the agricultural sector faces challenges such as pesticide resistance and regulatory scrutiny, Ethyl 3-isopropyl-5-(methylthio)benzoate offers a promising alternative due to its efficacy and relatively low environmental persistence.

From a technical standpoint, the synthesis of Ethyl 3-isopropyl-5-(methylthio)benzoate involves multi-step organic reactions, including esterification and functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize yield and purity. These methods not only enhance efficiency but also reduce waste, further supporting the compound's alignment with green chemistry initiatives.

The compound's physical and chemical properties, such as its melting point, solubility, and stability under various conditions, have been extensively documented. These parameters are critical for ensuring consistent performance in industrial applications. For instance, its solubility in organic solvents like ethanol and dichloromethane facilitates its incorporation into formulations, while its thermal stability ensures durability during processing and storage.

In the realm of research and development, Ethyl 3-isopropyl-5-(methylthio)benzoate continues to be a subject of innovation. Recent publications have explored its use in catalysis and material science, where its structural features enable the creation of novel polymers and coatings. These advancements underscore the compound's versatility and potential to address emerging challenges in diverse industries.

As the scientific community delves deeper into the applications of Ethyl 3-isopropyl-5-(methylthio)benzoate, its commercial viability is becoming increasingly apparent. Market analysts predict a steady growth in demand, driven by its multifaceted uses and alignment with sustainability trends. Companies investing in this compound are likely to gain a competitive edge, particularly in sectors prioritizing innovation and environmental responsibility.

In conclusion, Ethyl 3-isopropyl-5-(methylthio)benzoate (CAS No. 2734772-83-7) represents a compelling example of how specialized organic compounds can bridge the gap between scientific discovery and industrial application. Its unique properties, coupled with its relevance to contemporary issues such as sustainability and green chemistry, position it as a valuable asset for researchers and manufacturers alike. As exploration of its potential continues, this compound is poised to play a pivotal role in shaping the future of multiple industries.